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Compound of Interest

Compound Name: Benzofurodil

Cat. No.: B1663190 Get Quote

Despite inquiries into the performance and benchmarking of Benzofurodil, a comprehensive

search of scientific literature and clinical trial databases has revealed a significant lack of

available data for a compound specifically identified by this name. While chemical suppliers list

Benzofurodil, also known by its CAS number 3447-95-8, and describe it as a cardiotonic for

the treatment of congestive heart failure, there is a notable absence of published research to

substantiate its performance, mechanism of action, or clinical efficacy.[1][2][3]

This scarcity of information prevents a direct comparison of Benzofurodil with other

therapeutic alternatives. The core requirements of providing quantitative data, detailed

experimental protocols, and visualizations of its signaling pathways cannot be fulfilled due to

the dearth of primary research.

The Benzofuran Class: A Broader Perspective
Benzofurodil belongs to a larger class of chemical compounds known as benzofurans. This

diverse group of molecules has been investigated for a wide array of pharmacological

activities. It is important to note that the following information pertains to the benzofuran class

in general and is not specific to Benzofurodil.

Research into various benzofuran derivatives has revealed a range of biological effects,

including:

Cardiovascular Effects: Certain benzofuran compounds have been explored for their

potential as vasodilator agents.[4]
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Psychoactive Properties: Some benzofuran derivatives have been shown to interact with

serotonin receptors and monoamine transporters, leading to psychoactive effects.[5][6][7]

Other Bioactivities: The benzofuran scaffold has been a subject of interest in medicinal

chemistry for developing compounds with anti-microbial, anti-parasitic, immunosuppressive,

and anticancer properties.[4]

The Challenge of Benchmarking an Enigma
The absence of specific data on Benzofurodil makes it impossible to conduct a performance

comparison. To generate the requested comparison guides, essential information would be

required, including:

Pharmacodynamic Data: In vitro and in vivo studies detailing the drug's effect on the body,

including receptor binding affinities, enzyme inhibition constants (e.g., IC50 values), and

dose-response relationships.

Pharmacokinetic Data: Information on the absorption, distribution, metabolism, and excretion

(ADME) profile of the drug.

Clinical Trial Results: Data from controlled clinical trials demonstrating efficacy and safety in

a specific patient population, often compared against a placebo or a standard-of-care

treatment.

Without these fundamental pillars of pharmacological data, any attempt to benchmark

Benzofurodil would be speculative and lack the scientific rigor required by the target audience

of researchers, scientists, and drug development professionals.

Conclusion
While the chemical entity Benzofurodil is listed in some commercial databases, it appears to

be a compound with little to no footprint in the published scientific and clinical landscape.

Consequently, the creation of a data-driven comparison guide on its performance is not feasible

at this time. Researchers interested in the therapeutic potential of related compounds may find

more success exploring the broader literature on benzofuran derivatives and their diverse

pharmacological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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